Cas no 1374652-62-6 (5-Bromo-7-methoxy-1H-indazole)

5-Bromo-7-methoxy-1H-indazole is a heterocyclic compound featuring a bromine substituent at the 5-position and a methoxy group at the 7-position of the indazole core. This structure makes it a valuable intermediate in organic synthesis, particularly for pharmaceutical and agrochemical applications. The bromine moiety offers reactivity for cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, enabling further functionalization. The methoxy group enhances solubility and influences electronic properties, making it useful in medicinal chemistry for drug discovery. Its stability and well-defined reactivity profile ensure consistent performance in synthetic workflows. This compound is typically handled under standard laboratory conditions, with purity verified by HPLC or NMR.
5-Bromo-7-methoxy-1H-indazole structure
5-Bromo-7-methoxy-1H-indazole structure
Product Name:5-Bromo-7-methoxy-1H-indazole
CAS No:1374652-62-6
MF:C8H7BrN2O
MW:227.057980775833
MDL:MFCD11878570
CID:2114928
PubChem ID:83669485
Update Time:2025-06-14

5-Bromo-7-methoxy-1H-indazole Chemical and Physical Properties

Names and Identifiers

    • 5-bromo-7-methoxy-1H-Indazole
    • 1H-Indazole, 5-bromo-7-methoxy-
    • SB15968
    • CS-0054467
    • EN300-3209609
    • DTXSID701307125
    • SCHEMBL22836561
    • DA-37701
    • DB-427643
    • 2573152-11-9
    • 1374652-62-6
    • 5-bromo-7-methoxy-2H-indazole
    • AKOS023399858
    • SY072453
    • AS-40993
    • 5-Bromo-7-methoxyindazole
    • SCHEMBL14995475
    • ZEC65262
    • MFCD11878570
    • 5-Bromo-7-methoxy-1H-indazole
    • MDL: MFCD11878570
    • Inchi: 1S/C8H7BrN2O/c1-12-7-3-6(9)2-5-4-10-11-8(5)7/h2-4H,1H3,(H,10,11)
    • InChI Key: GLOTVIAEDAXCAT-UHFFFAOYSA-N
    • SMILES: BrC1C=C(C2=C(C=NN2)C=1)OC

Computed Properties

  • Exact Mass: 225.97418g/mol
  • Monoisotopic Mass: 225.97418g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 167
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.6
  • Topological Polar Surface Area: 37.9

5-Bromo-7-methoxy-1H-indazole Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
CM111786-1g
5-bromo-7-methoxy-1H-indazole
1374652-62-6 95%
1g
$1258 2021-08-06
Alichem
A269002581-1g
5-Bromo-7-methoxy-1H-indazole
1374652-62-6 95%
1g
1,045.35 USD 2021-06-01
SHANG HAI XIANG HUI YI YAO Technology Co., Ltd.
CB40048-0.1g
5-bromo-7-methoxy-1H-Indazole
1374652-62-6 97%
0.1g
1234.00 2021-06-01
SHANG HAI XIANG HUI YI YAO Technology Co., Ltd.
CB40048-0.25g
5-bromo-7-methoxy-1H-Indazole
1374652-62-6 97%
0.25g
2058.00 2021-06-01
SHANG HAI XIANG HUI YI YAO Technology Co., Ltd.
CB40048-1g
5-bromo-7-methoxy-1H-Indazole
1374652-62-6 97%
1g
4116.00 2021-06-01
TRC
B186445-25mg
5-Bromo-7-methoxy-1H-indazole
1374652-62-6
25mg
$ 110.00 2022-06-07
TRC
B186445-50mg
5-Bromo-7-methoxy-1H-indazole
1374652-62-6
50mg
$ 180.00 2022-06-07
abcr
AB444888-1 g
5-Bromo-7-methoxy-1H-indazole, min. 95%; .
1374652-62-6
1g
€636.30 2023-07-18
Chemenu
CM111786-250mg
5-bromo-7-methoxy-1H-indazole
1374652-62-6 95%+
250mg
$*** 2023-03-30
Chemenu
CM111786-1g
5-bromo-7-methoxy-1H-indazole
1374652-62-6 95%+
1g
$*** 2023-03-30

5-Bromo-7-methoxy-1H-indazole Related Literature

Additional information on 5-Bromo-7-methoxy-1H-indazole

Comprehensive Overview of 5-Bromo-7-methoxy-1H-indazole (CAS No. 1374652-62-6)

5-Bromo-7-methoxy-1H-indazole (CAS No. 1374652-62-6) is a heterocyclic organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. The compound belongs to the indazole family, which is known for its broad biological activity and applications in drug discovery. With the increasing demand for novel therapeutic agents, researchers are exploring the potential of 5-Bromo-7-methoxy-1H-indazole as a key intermediate in the synthesis of bioactive molecules.

The molecular structure of 5-Bromo-7-methoxy-1H-indazole features a bromine atom at the 5-position and a methoxy group at the 7-position of the indazole core. These functional groups contribute to its reactivity and make it a versatile building block in organic synthesis. Recent studies have highlighted its role in the development of kinase inhibitors, which are critical in targeting cancer pathways. This aligns with the growing interest in precision medicine and targeted therapy, topics frequently searched by users in the scientific community.

One of the most searched questions related to 5-Bromo-7-methoxy-1H-indazole is its solubility and stability under various conditions. The compound exhibits moderate solubility in polar organic solvents such as dimethyl sulfoxide (DMSO) and methanol, making it suitable for laboratory-scale reactions. Stability studies indicate that it remains intact under ambient conditions, though prolonged exposure to light or moisture should be avoided to prevent degradation. These properties are crucial for researchers working on high-throughput screening and medicinal chemistry projects.

In addition to its pharmaceutical applications, 5-Bromo-7-methoxy-1H-indazole has shown promise in material science. Its ability to form stable complexes with transition metals has been explored for the development of organic electronic materials. This aligns with the rising trend of green chemistry and sustainable material design, topics that resonate with environmentally conscious researchers. The compound's potential in photovoltaic devices and OLEDs is currently under investigation, further expanding its utility beyond traditional chemical synthesis.

The synthesis of 5-Bromo-7-methoxy-1H-indazole typically involves multi-step reactions starting from commercially available precursors. One common method includes the bromination of 7-methoxy-1H-indazole, followed by purification via column chromatography. Researchers often search for optimized synthetic protocols to improve yield and scalability, reflecting the demand for cost-effective and efficient production methods. Recent advancements in flow chemistry have also been applied to streamline its synthesis, reducing waste and reaction times.

Analytical characterization of 5-Bromo-7-methoxy-1H-indazole is performed using techniques such as nuclear magnetic resonance (NMR) spectroscopy, high-performance liquid chromatography (HPLC), and mass spectrometry (MS). These methods ensure the compound's purity and identity, which are critical for regulatory compliance and reproducibility in research. The increasing use of machine learning in chemical analysis has also sparked interest in predicting the properties of indazole derivatives, including this compound, to accelerate discovery workflows.

As the scientific community continues to explore the applications of 5-Bromo-7-methoxy-1H-indazole, its role in interdisciplinary research is becoming more prominent. Whether in drug development, material science, or synthetic methodology, this compound exemplifies the convergence of chemistry and innovation. With ongoing studies and user queries focusing on its mechanism of action and derivative synthesis, 5-Bromo-7-methoxy-1H-indazole remains a subject of enduring interest and potential breakthroughs.

Recommended suppliers
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Xiamen PinR Bio-tech Co., Ltd.
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shaanxi pure crystal photoelectric technology co. LTD
Shanghai Joy Biotech Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Joy Biotech Ltd
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.